Cas no 780721-73-5 (4-bromo-3-fluorobenzene-1-carboximidamide)

• Product Name: 4-bromo-3-fluorobenzene-1-carboximidamide
• CAS No: 780721-73-5
• MF: C₇H₆BrFN₂
• MW: 217.038343906403
• MDL: MFCD07374360
• CID: 1790487
• PubChem ID: 15165444
• Update Time: 2025-11-02

4-bromo-3-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-fluorobenzenecarboximidamide
• CTK8G8288
• 4-BROMO-3-FLUORO-BENZAMIDINE
• KB-261242
• AK-58046
• 4-bromo-3-fluorobenzamidine
• AGN-PC-004102
• AB39276
• 4-BROMO-3-FLUOROBENZENE-1-CARBOXIMIDAMIDE
• 4-BROMO-3-FLUOROBENZIMIDAMIDE
• DB-262959
• 780721-73-5
• DTXSID201282081
• CS-0455777
• EN300-301499
• AKOS017560432
• 4-bromo-3-fluorobenzene-1-carboximidamide

• MDL： MFCD07374360
• Inchi： 1S/C7H6BrFN2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H3,10,11)
• InChI Key： UIRFKNNTWPOYEZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=N)N)=CC=1F

Computed Properties

• Exact Mass: 215.96984g/mol
• Monoisotopic Mass: 215.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-bromo-3-fluorobenzene-1-carboximidamide

4-Bromo-3-Fluorobenzene-1-Carboximidamide (CAS No. 780721-73-5): A Versatile Intermediate in Modern Chemistry

The compound 4-bromo-3-fluorobenzene-1-carboximidamide (CAS No. 780721-73-5) is a highly specialized aromatic derivative that has garnered significant attention in pharmaceutical and agrochemical research. This bromo-fluorobenzene carboximidamide derivative serves as a critical building block for the synthesis of complex molecules, particularly in the development of novel therapeutic agents and crop protection chemicals.

With the increasing demand for fluorinated organic compounds in medicinal chemistry, 4-bromo-3-fluorobenzene-1-carboximidamide has emerged as a valuable intermediate. Its unique structural features – combining a bromine substituent at the 4-position and a fluorine atom at the 3-position of the benzene ring – make it particularly useful for cross-coupling reactions and nucleophilic substitution processes. These reactions are fundamental in creating more complex molecular architectures for drug discovery programs.

The carboximidamide functional group present in this compound adds another dimension to its reactivity profile. This moiety can participate in various condensation reactions and serve as a precursor for heterocyclic systems, which are prevalent in many biologically active compounds. Researchers particularly value this compound for its potential in developing kinase inhibitors, a class of therapeutic agents that has seen tremendous growth in recent years for treating various diseases.

From a synthetic chemistry perspective, 4-bromo-3-fluorobenzene-1-carboximidamide offers several advantages. The bromine atom serves as an excellent leaving group for metal-catalyzed coupling reactions, while the fluorine atom can influence both the electronic properties and metabolic stability of resulting compounds. This combination makes it particularly valuable in the design of PET (Positron Emission Tomography) tracers, where fluorine-18 labeled analogs are crucial for medical imaging applications.

Recent trends in pharmaceutical research have shown increased interest in fluorine-containing drug candidates, with approximately 30% of newly approved drugs containing at least one fluorine atom. This statistic underscores the importance of intermediates like 4-bromo-3-fluorobenzene-1-carboximidamide in modern drug discovery. The compound's versatility allows medicinal chemists to explore various structural modifications while maintaining favorable pharmacokinetic properties.

In agrochemical applications, derivatives of 4-bromo-3-fluorobenzene-1-carboximidamide have shown promise in the development of new generation pesticides and herbicides. The introduction of fluorine atoms into agrochemicals often enhances their biological activity, improves rainfastness, and reduces environmental persistence. These factors are increasingly important as the industry moves toward more sustainable crop protection solutions.

The synthesis of 4-bromo-3-fluorobenzene-1-carboximidamide typically involves multi-step procedures starting from commercially available halogenated benzene derivatives. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the growing emphasis on green chemistry principles in industrial processes. Advanced purification techniques ensure that the final product meets the stringent quality standards required for pharmaceutical applications.

From a market perspective, the demand for specialty fluorine compounds like 4-bromo-3-fluorobenzene-1-carboximidamide continues to grow steadily. Pharmaceutical companies and contract research organizations are the primary consumers, utilizing these intermediates in their drug discovery pipelines. The compound's relatively stable nature under standard storage conditions makes it practical for laboratory use and small-scale manufacturing.

Quality control of 4-bromo-3-fluorobenzene-1-carboximidamide involves rigorous analytical testing, including HPLC, NMR spectroscopy, and mass spectrometry. These techniques confirm the compound's identity, purity, and absence of potentially harmful impurities. Such quality assurance measures are critical when the material is intended for use in pharmaceutical research and development.

Looking toward future applications, researchers are exploring the potential of 4-bromo-3-fluorobenzene-1-carboximidamide in materials science, particularly in the development of specialty polymers and liquid crystal materials. The unique electronic properties imparted by the fluorine and bromine substituents may offer advantages in these applications, opening new avenues for this versatile chemical building block.

Safety considerations for handling 4-bromo-3-fluorobenzene-1-carboximidamide follow standard laboratory protocols for aromatic compounds. While not classified as highly hazardous, proper personal protective equipment and adequate ventilation are recommended when working with this material. Material safety data sheets provide comprehensive guidance for safe handling, storage, and disposal procedures.

The growing importance of fluorine chemistry in various industries ensures that compounds like 4-bromo-3-fluorobenzene-1-carboximidamide will remain valuable tools for researchers. As synthetic methodologies continue to advance and new applications emerge, this compound is likely to play an increasingly significant role in the development of innovative chemical solutions across multiple scientific disciplines.

For researchers seeking high-quality 4-bromo-3-fluorobenzene-1-carboximidamide, it's essential to source the material from reputable suppliers who can provide comprehensive analytical data and consistent batch-to-batch quality. The compound's purity and exact specifications can significantly impact the outcome of synthetic transformations, making supplier selection a critical consideration for successful research outcomes.